Cas no 581785-29-7 (HEXANEDIOIC ACID, 2-AMINO-, BIS(1,1-DIMETHYLETHYL) ESTER, (2S)-)

• Product Name: HEXANEDIOIC ACID, 2-AMINO-, BIS(1,1-DIMETHYLETHYL) ESTER, (2S)-
• CAS No: 581785-29-7
• MF: C₁₄H₂₇NO₄
• MW: 273.368484735489
• CID: 3445105
• PubChem ID: 92135154
• Update Time: 2025-04-21

HEXANEDIOIC ACID, 2-AMINO-, BIS(1,1-DIMETHYLETHYL) ESTER, (2S)- Chemical and Physical Properties

Names and Identifiers

• HEXANEDIOIC ACID, 2-AMINO-, BIS(1,1-DIMETHYLETHYL) ESTER, (2S)-
• Hexanedioic acid, 2-amino-, 1,6-bis(1,1-dimethylethyl) ester, (2S)-
• SCHEMBL23416460
• H20305
• 581785-29-7
• Di-tert-butyl (S)-2-aminohexanedioate

• Inchi： 1S/C14H27NO4/c1-13(2,3)18-11(16)9-7-8-10(15)12(17)19-14(4,5)6/h10H,7-9,15H2,1-6H3/t10-/m0/s1
• InChI Key： GADCOXFZALWVJI-JTQLQIEISA-N
• SMILES： C(OC(C)(C)C)(=O)[C@@H](N)CCCC(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 273.19400834Da
• Monoisotopic Mass: 273.19400834Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78.6Ų